Cas no 2228518-24-7 (tert-butyl 3-(2,3-dihydro-1H-inden-2-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(2,3-dihydro-1H-inden-2-yl)piperazine-1-carboxylate
• CAS No: 2228518-24-7
• MF: C₁₈H₂₆N₂O₂
• MW: 302.411244869232
• CID: 6035617
• PubChem ID: 165828232
• Update Time: 2025-05-19

tert-butyl 3-(2,3-dihydro-1H-inden-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2,3-dihydro-1H-inden-2-yl)piperazine-1-carboxylate
• 2228518-24-7
• EN300-1901064

• Inchi： 1S/C18H26N2O2/c1-18(2,3)22-17(21)20-9-8-19-16(12-20)15-10-13-6-4-5-7-14(13)11-15/h4-7,15-16,19H,8-12H2,1-3H3
• InChI Key： HSLKTTMMEDSISC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C1)C1CC2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 302.199428076g/mol
• Monoisotopic Mass: 302.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3-(2,3-dihydro-1H-inden-2-yl)piperazine-1-carboxylate

Introduction to tert-butyl 3-(2,3-dihydro-1H-inden-2-yl)piperazine-1-carboxylate (CAS No. 2228518-24-7)

Tert-butyl 3-(2,3-dihydro-1H-inden-2-yl)piperazine-1-carboxylate (CAS No. 2228518-24-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazines and is characterized by its unique structural features, which include a tert-butyl group, a piperazine ring, and a 2,3-dihydroindenyl moiety. These structural elements contribute to its potential as a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of tert-butyl 3-(2,3-dihydro-1H-inden-2-yl)piperazine-1-carboxylate can be represented as follows: C₁₉H₂₉N₃O₂. The tert-butyl group provides steric protection and enhances the stability of the compound, while the piperazine ring offers a versatile platform for further functionalization. The 2,3-dihydroindenyl moiety introduces aromaticity and rigidity, which are crucial for modulating the compound's biological activity.

In recent years, there has been a growing interest in the development of new therapeutic agents targeting various diseases. Tert-butyl 3-(2,3-dihydro-1H-inden-2-yl)piperazine-1-carboxylate has shown promise in several areas of research, particularly in the fields of neuroscience and oncology. Studies have demonstrated its potential as a lead compound for the development of novel drugs with improved pharmacological properties.

One of the key applications of tert-butyl 3-(2,3-dihydro-1H-inden-2-yl)piperazine-1-carboxylate is in the synthesis of central nervous system (CNS) active compounds. The piperazine ring is known for its ability to interact with various neurotransmitter receptors, making it an attractive scaffold for designing drugs that target conditions such as anxiety, depression, and neurodegenerative disorders. Recent research has focused on optimizing the structure of this compound to enhance its binding affinity and selectivity for specific receptors.

In addition to its potential in neuroscience, tert-butyl 3-(2,3-dihydro-1H-inden-2-yl)piperazine-1-carboxylate has also shown promise in oncology research. The rigid structure provided by the 2,3-dihydroindenyl moiety can be exploited to design molecules that selectively target cancer cells while minimizing toxicity to healthy cells. Preclinical studies have indicated that derivatives of this compound exhibit potent antitumor activity against various cancer cell lines.

The synthesis of tert-butyl 3-(2,3-dihydro-1H-inden-2-yl)piperazine-1-carboxylate typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions using palladium catalysts. Advances in synthetic methodologies have led to more efficient and scalable processes for producing this compound on a larger scale.

The physicochemical properties of tert-butyl 3-(2,3-dihydro-1H-inden-2-yl)piperazine-1-carboxylate, such as solubility, stability, and logP values, are critical for its application in drug development. These properties can be fine-tuned through structural modifications to optimize the compound's pharmacokinetic profile. For instance, introducing polar functional groups can enhance water solubility and improve bioavailability.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates derived from tert-butyl 3-(2,3-dihydro-1H-inden-2-yl)piperazine-1-carboxylate. Early-phase clinical trials have shown promising results, with several compounds demonstrating favorable pharmacological profiles and tolerability in human subjects. Ongoing research aims to identify lead compounds with optimal therapeutic indices for further clinical development.

In conclusion, tert-butyl 3-(2,3-dihydro-1H-inden-2-yl)piperazine-1-carboxylate (CAS No. 2228518-24-7) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel drugs with improved pharmacological properties. Continued research into this compound is expected to yield valuable insights and contribute to the development of new therapeutic agents for various diseases.